Cas no 30954-44-0 (21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diethyl-10,22-dihydro-3,8,13,17-tetramethyl-10-oxo- (9CI))

• Product Name: 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diethyl-10,22-dihydro-3,8,13,17-tetramethyl-10-oxo- (9CI)
• CAS No: 30954-44-0
• MF: C₃₄H₃₈N₄O₅
• MW: 582.689328670502
• CID: 312681
• PubChem ID: 71447267
• Update Time: 2025-04-19

21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diethyl-10,22-dihydro-3,8,13,17-tetramethyl-10-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diethyl-10,22-dihydro-3,8,13,17-tetramethyl-10-oxo- (9CI)
• 3-[18-(2-carboxyethyl)-7,12-diethyl-3,8,13,17-tetramethyl-10-oxo-22,24-dihydro-21H-porphyrin-2-yl]propanoic acid
• 2,18-Porphinedipropionicacid, 7,12-diethyl-10,22-dihydro-3,8,13,17-tetramethyl-10-oxo- (8CI)
• a-Oxymesoporphyrin
• 3,3'-(7,12-Diethyl-3,8,13,17-tetramethyl-10-oxo-10,24-dihydroporphyrin-2,18-diyl)dipropanoic acid
• 30954-44-0
• DTXSID00855592

• Inchi： 1S/C34H38N4O5/c1-7-20-19(6)32-34(43)33-21(8-2)16(3)26(37-33)13-24-17(4)22(9-11-30(39)40)28(35-24)15-29-23(10-12-31(41)42)18(5)25(36-29)14-27(20)38-32/h13-15,35-36,38H,7-12H2,1-6H3,(H,39,40)(H,41,42)/b25-14-,26-13-,29-15-
• InChI Key： AWTJTBPCRKGFEB-BGSBWKAWSA-N
• SMILES： O=C1C2C(CC)=C(C)C(=CC3=C(C)C(CCC(=O)O)=C(C=C4C(CCC(=O)O)=C(C)C(=CC5=C(CC)C(C)=C1N5)N4)N3)N=2 |t:8,20,30|

Computed Properties

• Exact Mass: 582.28444
• Monoisotopic Mass: 582.28422033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 147.64